Cas no 7252-85-9 (N-BENZYL-N-NICOTINOYLNICOTINAMIDE)

N-BENZYL-N-NICOTINOYLNICOTINAMIDE structure
7252-85-9 structure
Product Name:N-BENZYL-N-NICOTINOYLNICOTINAMIDE
CAS No:7252-85-9
MF:C19H15N3O2
MW:317.341304063797
CID:826663
PubChem ID:81674
Update Time:2025-04-19

N-BENZYL-N-NICOTINOYLNICOTINAMIDE Chemical and Physical Properties

Names and Identifiers

    • N-BENZYL-N-NICOTINOYLNICOTINAMIDE
    • N-benzyl-N-(pyridine-3-carbonyl)pyridine-3-carboxamide
    • benzyl-dinicotinoyl-amine
    • N-Benzyl-dinicotinamid
    • N-Benzyldinicotinoylamine
    • DTXSID60222847
    • SMR001559821
    • CHEMBL1887050
    • FT-0636406
    • EINECS 230-671-7
    • NS00037381
    • SR-01000473559
    • SCHEMBL9104852
    • NSC73729
    • NSC-73729
    • SR-01000473559-1
    • NSC 73729
    • 7252-85-9
    • HMS3094G11
    • MLS002693880
    • Oprea1_581469
    • Inchi: 1S/C19H15N3O2/c23-18(16-8-4-10-20-12-16)22(14-15-6-2-1-3-7-15)19(24)17-9-5-11-21-13-17/h1-13H,14H2
    • InChI Key: UVXQDNULVCVJKZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)N(C(C1C=NC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 317.11600
  • Monoisotopic Mass: 317.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 63.16000
  • LogP: 2.95940
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